2-(2-Chloro-6-fluorobenzyl)-4-{[(4-methylbenzyl)imino]methyl}-1,3-benzenediol

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methyl]-4-[(4-methylphenyl)methyliminomethyl]benzene-1,3-diol
• InChI: InChI=1S/C22H19ClFNO2/c1-14-5-7-15(8-6-14)12-25-13-16-9-10-21(26)18(22(16)27)11-17-19(23)3-2-4-20(17)24/h2-10,13,26-27H,11-12H2,1H3
• InChI Key: OOHMOFWXZVUGIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN=CC2=C(C(=C(C=C2)O)CC3=C(C=CC=C3Cl)F)O
• Molecular Formula: C22H19ClFNO2
• Molecular Weight: 383.8 g/mol

Description

2-(2-Chloro-6-fluorobenzyl)-4-{[(4-methylbenzyl)imino]methyl}-1,3-benzenediol (2-CFMB) is a synthetic chemical compound that has been studied for its potential use in laboratory experiments and scientific research. It is a member of the benzenediol family, which has a wide range of applications in the fields of chemistry and biology. 2-CFMB is a white powder that is soluble in water, ethanol, and other organic solvents. It has a molecular weight of 437.9 g/mol and a melting point of 156-158°C.

Scientific Research Applications

Fluorinated and Chlorinated Compounds in Synthesis

• Practical Synthesis of Fluorinated Compounds : Fluorinated compounds, like 2-Fluoro-4-bromobiphenyl, play a crucial role in the manufacture of materials with significant medical applications, including non-steroidal anti-inflammatory drugs. The research demonstrated a practical method for synthesizing such compounds, highlighting the importance of fluorinated intermediates in pharmaceutical production (Qiu et al., 2009).

Antioxidant Capacity and Environmental Impact

• Antioxidant Capacity of Phenolic Compounds : The study of ABTS/PP decolorization assays on antioxidant capacity reveals that phenolic compounds can form specific adducts with radical species, indicating their potential as antioxidants. This research underscores the utility of benzene diols and related compounds in evaluating antioxidant properties (Ilyasov et al., 2020).

Synthetic Routes and Environmental Degradation

• Synthetic Routes for Environmental Degradation Products : The degradation processes of nitisinone, a compound used medically for treating tyrosinemia, have been studied to understand its stability and identify by-products. This research highlights the importance of understanding the environmental and biological pathways of synthetic compounds (Barchańska et al., 2019).

Analytical Methods for Compound Detection

• Analytical Methods in Cosmetics : A review focused on the analytical methods for identifying methyl paraben in cosmetics, demonstrating the variety of techniques available for detecting and quantifying such compounds in complex matrices. This highlights the broader field of analytical chemistry's role in ensuring product safety and compliance (Mallika J.B.N et al., 2014).